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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375 Get Quote

An In-depth Technical Guide to (R)-3-Methoxypyrrolidine for Researchers and Drug

Development Professionals

Introduction
(R)-3-Methoxypyrrolidine is a chiral heterocyclic compound that has emerged as a significant

building block in medicinal chemistry and drug discovery. Its stereochemically defined structure

makes it a valuable intermediate in the synthesis of complex molecular architectures,

particularly for active pharmaceutical ingredients (APIs) where stereoisomerism dictates

therapeutic efficacy and safety. The pyrrolidine scaffold is prevalent in a wide array of

biologically active molecules, and the introduction of a methoxy group at the 3-position with a

specific (R)-configuration provides a key structural motif for interaction with biological targets.

This guide provides a comprehensive overview of the chemical properties, applications, and

handling of (R)-3-Methoxypyrrolidine and its hydrochloride salt.

Chemical and Physical Properties
The key physicochemical properties of (R)-3-Methoxypyrrolidine and its commonly used

hydrochloride salt are summarized below. These tables provide essential data for researchers

in planning synthetic routes and handling the chemical.

Table 1: Physicochemical Properties of (R)-3-Methoxypyrrolidine
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Property Value References

CAS Number 120099-60-7 [1][2]

Molecular Formula C₅H₁₁NO [2][3]

Molecular Weight 101.15 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 123 °C [1][4]

Density 0.94 g/mL [1][4]

Flash Point 35 °C [1][4]

pKa (Predicted) 9.49 ± 0.10 [1][4]

Storage
2-8°C, protect from light,

sealed in dry
[1][2][4][5]

Table 2: Physicochemical Properties of (R)-3-Methoxypyrrolidine Hydrochloride

Property Value References

CAS Number 474707-30-7 [6][7][8]

Molecular Formula C₅H₁₂ClNO [6][7][8]

Molecular Weight 137.61 g/mol [6][7]

Appearance Grey powder [7]

Purity ≥95% [7]

Storage
Inert atmosphere, room

temperature
[6]

Applications in Research and Drug Development
The utility of (R)-3-Methoxypyrrolidine is primarily as a chiral intermediate in the synthesis of

novel therapeutic agents. Its defined stereochemistry is crucial for creating enantiomerically
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pure drugs, which is often necessary for selective interaction with biological targets and

minimizing off-target effects.[9]

Targeted Therapy for Obesity
A significant application of (R)-3-Methoxypyrrolidine is in the synthesis of spiroindane-based

imides that act as selective melanocortin-4 receptor (MC4R) agonists.[1][4] The MC4R is a key

receptor in the central nervous system that regulates energy homeostasis and appetite.

Selective agonists of this receptor are being investigated as potential treatments for obesity.

Broad Utility as a Pharmaceutical Intermediate
The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous

drugs and bioactive compounds.[10][11] As a derivative, (R)-3-Methoxypyrrolidine serves as

a versatile starting material for compounds targeting a range of conditions:

Central Nervous System (CNS) Disorders: 3-Aryl pyrrolidines have been identified as potent

and selective ligands for serotonin and dopamine receptors, suggesting potential

applications in neurology and psychiatry.[10]

Cardiovascular Disease: A related pyrrolidine derivative was instrumental in the development

of ACT-246475, a novel P2Y12 receptor antagonist investigated for its antiplatelet effects

with a potentially wider therapeutic window than existing treatments like clopidogrel.[12]

General Organic Synthesis: Beyond direct pharmaceutical application, it is used as an

intermediate in the synthesis of various complex organic molecules, with potential uses in

materials science, cosmetics, and dyes.[13][14]

Experimental Protocols and Synthesis
While specific, detailed proprietary synthesis protocols for many commercial building blocks are

not always publicly available, general synthetic strategies and representative reactions for this

class of compounds can be found in the chemical literature.

General Synthesis Concept
(R)-3-Methoxypyrrolidine can be prepared through chemical synthesis, often starting from a

chiral precursor like (R)-3-hydroxypyrrolidine. A common synthetic method involves the reaction
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of a suitable pyrrolidine precursor with a methylating agent.[13] The synthesis of the precursor,

chiral 3-hydroxypyrrolidine, can be achieved through various routes, including asymmetric

synthesis or from chiral pool starting materials like 4-hydroxy-L-proline.[15][16]

Representative Experimental Protocol: Palladium-
Catalysed Hydroarylation
(R)-3-Methoxypyrrolidine can undergo N-alkylation or N-acylation followed by reactions to

build more complex structures. The following is a general procedure for a palladium-catalyzed

hydroarylation reaction, which is applicable to N-substituted pyrrolines to create 3-aryl

pyrrolidines, demonstrating a key transformation for this class of heterocycles.[10]

Objective: To synthesize a 3-aryl pyrrolidine from an N-substituted pyrroline and an aryl halide

(Illustrative Reaction).

Materials:

Palladium(II) chloride (PdCl₂)

Tri(o-tolyl)phosphine (P(o-Tol)₃)

N,N-dimethylpiperazine

Aryl halide (e.g., bromobenzene)

N-substituted 2,3-dihydropyrrole (N-alkyl pyrroline)

Solvent (e.g., N,N-Dimethylformamide - DMF)

Procedure:

To a dry reaction vessel (e.g., a 20 mL microwave vial) under an inert atmosphere (e.g.,

nitrogen or argon), add PdCl₂ (0.04 eq.), P(o-Tol)₃ (0.06 eq.), the aryl halide (1.0 eq.), and

the N-substituted pyrroline (1.2 eq.).

Add the solvent (DMF) and the base (N,N-dimethylpiperazine, 2.0 eq.).
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Seal the vessel and heat the reaction mixture to the required temperature (e.g., 80-120 °C)

with stirring.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS,

or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup by diluting the mixture with an organic solvent (e.g., ethyl

acetate) and washing with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography on silica gel to yield the desired 3-

aryl pyrrolidine.[10]

Visualizations
Logical Workflow for Chiral Drug Synthesis
The following diagram illustrates a generalized workflow for the utilization of a chiral building

block like (R)-3-Methoxypyrrolidine in a drug discovery and development pipeline.
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Generalized Workflow for Chiral Drug Synthesis
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Caption: Generalized workflow for chiral drug synthesis.
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Safety and Handling
(R)-3-Methoxypyrrolidine and its racemate are flammable liquids and may cause irritation or

harm upon exposure. Standard laboratory safety protocols should be strictly followed.

Table 3: GHS Hazard Information for 3-Methoxypyrrolidine

Hazard Class Hazard Statement References

Flammable Liquid
H226: Flammable liquid and

vapor
[3]

Acute Toxicity, Oral H302: Harmful if swallowed [3][17]

Skin Corrosion/Irritation

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation

[17]

Eye Damage/Irritation
H319: Causes serious eye

irritation
[3][17]

STOT, Single Exposure
H335: May cause respiratory

irritation
[3][17]

Handling and Storage Recommendations:
Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing mist or vapors.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Fire Safety: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.

Storage: Store in a well-ventilated place and keep the container tightly closed. For the free

base, store refrigerated at 2-8°C.[1][4] Store locked up or in an area accessible only to

qualified personnel.
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Spills: In case of a spill, evacuate the area, cover drains, and collect with a liquid-absorbent

material. Dispose of properly.

First Aid Measures:
Inhalation: Move the person to fresh air. If feeling unwell, call a poison center or doctor.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: If swallowed, immediately make the victim drink water (two glasses at most) and

consult a physician.

Conclusion
(R)-3-Methoxypyrrolidine is a key chiral building block with significant applications in modern

drug discovery. Its defined stereochemistry and versatile chemical nature make it an essential

intermediate for synthesizing targeted therapeutics, particularly in the areas of metabolic

disorders and CNS diseases. A thorough understanding of its chemical properties, handling

requirements, and synthetic utility is crucial for researchers and drug development

professionals seeking to leverage this compound in the creation of novel and effective

medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6416669_EN.htm
https://www.bldpharm.com/products/474707-30-7.html
https://cymitquimica.com/products/10-F219251/r-3-methoxypyrrolidine-hydrochloride/
http://www.allbiopharm.com/product/n/AF13037?l=en_US
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-pharmaceutical-potential-role-r-3-hydroxypyrrolidine-modern-drug-synthesis-eq
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c73f83842e65b423db1ad1/original/synthesis-of-3-substituted-pyrrolidines-via-palladium-catalysed-hydroarylation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pubmed.ncbi.nlm.nih.gov/26550844/
https://pubmed.ncbi.nlm.nih.gov/26550844/
https://pubmed.ncbi.nlm.nih.gov/26550844/
https://pubmed.ncbi.nlm.nih.gov/26550844/
https://www.chembk.com/en/chem/(3S)-3-Methoxypyrrolidine
https://www.nbinno.com/article/pharmaceutical-intermediates/3-methoxypyrrolidine-a-cornerstone-for-innovation-in-pharmaceutical-and-organic-chemistry-ru
https://patents.google.com/patent/WO2007024113A1/en
https://patents.google.com/patent/WO2007024113A1/en
https://patents.google.com/patent/WO2007024113A1/en
https://www.mdpi.com/1422-0067/25/20/11158
https://www.mdpi.com/1422-0067/25/20/11158
https://www.chemical-label.com/en/ghs/print-clp/136725-50-3/3-methoxypyrrolidine-hydrochloride
https://www.benchchem.com/product/b1366375#r-3-methoxypyrrolidine-chemical-properties-and-uses
https://www.benchchem.com/product/b1366375#r-3-methoxypyrrolidine-chemical-properties-and-uses
https://www.benchchem.com/product/b1366375#r-3-methoxypyrrolidine-chemical-properties-and-uses
https://www.benchchem.com/product/b1366375#r-3-methoxypyrrolidine-chemical-properties-and-uses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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